Cas no 1261787-06-7 (3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic acid)

• Product Name: 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic acid
• CAS No: 1261787-06-7
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• MDL: MFCD18420490
• CID: 4784474
• Update Time: 2025-11-06

3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic acid

• MDL： MFCD18420490
• Inchi： 1S/C13H7F4NO2/c14-10-9(12(19)20)4-5-18-11(10)7-2-1-3-8(6-7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： ONMZHOXDQGOKES-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CN=C1C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic acid

3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic Acid: A Comprehensive Overview

The compound 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic acid, identified by the CAS number 1261787-06-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of an isonicotinic acid backbone, which is a derivative of nicotinic acid, with a fluoro group at the 3-position and a trifluoromethyl-substituted phenyl group at the 2-position. These substituents contribute to the compound's intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of a trifluoromethyl group in this compound is notable, as it is known to enhance lipophilicity and improve drug-like properties such as permeability and stability. Additionally, the fluoro group at the 3-position introduces electronic effects that can modulate the compound's reactivity and interactions with biological targets. These features make 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic acid a promising candidate for further exploration in therapeutic areas such as oncology, inflammation, and infectious diseases.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of complex stereochemistry in related compounds, suggesting potential applications for enantioselective approaches in this molecule's synthesis.

In terms of biological activity, 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic acid has shown promise as a modulator of key cellular pathways. Preclinical studies have demonstrated its ability to inhibit enzymes involved in inflammation and cancer progression. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Furthermore, its potential as an anticancer agent has been explored through its ability to induce apoptosis in cancer cell lines while sparing normal cells.

The pharmacokinetic properties of this compound are also under investigation. Early studies suggest that it exhibits moderate solubility and permeability, which are critical for oral bioavailability. However, further optimization may be required to enhance its pharmacokinetic profile for clinical use. Researchers are exploring strategies such as prodrug design and formulation optimization to address these challenges.

From an environmental standpoint, the ecological impact of 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic acid is being evaluated to ensure its safe use and disposal. Studies on its biodegradation and toxicity profiles are ongoing, with particular attention to its potential accumulation in aquatic systems. These efforts aim to align with global regulations on chemical safety and sustainability.

In conclusion, 3-Fluoro-2-(3-(trifluoromethyl)phenyl)isonicotinic acid represents a valuable addition to the portfolio of fluorinated compounds with potential therapeutic applications. Its unique structure, combined with advances in synthetic methodology and biological evaluation, positions it as a candidate for further development in drug discovery programs. As research continues to unfold, this compound may pave the way for innovative treatments addressing unmet medical needs.